Cas no 2228145-75-1 (O-2-(5-chloro-2-fluoropyridin-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5-chloro-2-fluoropyridin-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228145-75-1
• MF: C₈H₁₀ClFN₂O
• MW: 204.629204273224
• CID: 6062830
• PubChem ID: 165634637
• Update Time: 2025-05-20

O-2-(5-chloro-2-fluoropyridin-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-chloro-2-fluoropyridin-3-yl)propan-2-ylhydroxylamine
• EN300-1977370
• O-[2-(5-chloro-2-fluoropyridin-3-yl)propan-2-yl]hydroxylamine
• 2228145-75-1

• Inchi： 1S/C8H10ClFN2O/c1-8(2,13-11)6-3-5(9)4-12-7(6)10/h3-4H,11H2,1-2H3
• InChI Key： DUKWQSMEWNPVAI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(C)(C)ON)F

Computed Properties

• Exact Mass: 204.0465688g/mol
• Monoisotopic Mass: 204.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(5-chloro-2-fluoropyridin-3-yl)propan-2-ylhydroxylamine

O-2-(5-Chloro-2-Fluoropyridin-3-Yl)Propan-2-Ylhydroxylamine: A Comprehensive Overview

The compound O-2-(5-chloro-2-fluoropyridin-3-yl)propan-2-ylhydroxylamine (CAS No. 2228145-75-1) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted pyridine ring. The presence of chlorine and fluorine substituents on the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable building block for the synthesis of bioactive molecules.

Recent studies have highlighted the potential of O-2-(5-chloro-2-fluoropyridin-3-yl)propan-2-ylhydroxylamine in the development of novel herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth pathways has been extensively investigated, with promising results in laboratory and field trials. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules, such as kinase inhibitors and other therapeutic agents.

The synthesis of O-2-(5-chloro-2-fluoropyridin-3-Yl)propan-2-Ylhydroxylamine involves a multi-step process that typically begins with the preparation of the substituted pyridine ring. This is followed by the introduction of the hydroxylamine group through nucleophilic substitution or other suitable reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

One of the key advantages of this compound is its high selectivity in biological systems. Studies have shown that it exhibits minimal off-target effects, making it an ideal candidate for precision medicine applications. Additionally, its stability under various environmental conditions ensures its suitability for use in both laboratory and industrial settings.

From an environmental perspective, O-2-(5-chloro-2-fluoropyridin-Yl)propan-Ylhydroxylamine has been evaluated for its biodegradability and potential ecological impact. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in natural ecosystems. This property aligns with current trends toward sustainable chemistry and eco-friendly chemical design.

In conclusion, O-2-(5-chloro-2-fluoropyridin-Yl)propan-Ylhydroxylamine (CAS No. 2228145-YL-YL) is a versatile compound with wide-ranging applications in agriculture and pharmaceuticals. Its unique chemical properties, combined with recent advances in synthetic methods and biological evaluations, position it as a valuable tool for researchers and industry professionals alike.